N-(3-morpholin-4-ylphenyl)-2-pentan-3-ylpyrazole-3-carboxamide

• IUPAC Name: N-(3-morpholin-4-ylphenyl)-2-pentan-3-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C19H26N4O2/c1-3-16(4-2)23-18(8-9-20-23)19(24)21-15-6-5-7-17(14-15)22-10-12-25-13-11-22/h5-9,14,16H,3-4,10-13H2,1-2H3,(H,21,24)
• InChI Key: HCUPKAYFMZUCEP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1C(=CC=N1)C(=O)NC2=CC(=CC=C2)N3CCOCC3
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

N-(3-morpholin-4-ylphenyl)-2-pentan-3-ylpyrazole-3-carboxamide is a complex organic compound that features a morpholine ring, a phenyl group, and a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-morpholin-4-ylphenyl)-2-pentan-3-ylpyrazole-3-carboxamide typically involves multiple steps, starting from readily available precursors. One common method involves the coupling of a morpholine derivative with a phenyl-substituted pyrazole carboxylic acid. The reaction conditions often require the use of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts like DMAP (4-dimethylaminopyridine) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, which allow for better control over reaction conditions and scalability. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

N-(3-morpholin-4-ylphenyl)-2-pentan-3-ylpyrazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of reduced derivatives.

Substitution: The phenyl and pyrazole rings can undergo electrophilic and nucleophilic substitution reactions, respectively, using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, nucleophiles.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms of the compound, and substituted phenyl or pyrazole derivatives .

Scientific Research Applications

N-(3-morpholin-4-ylphenyl)-2-pentan-3-ylpyrazole-3-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study various biological processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-morpholin-4-ylphenyl)-2-pentan-3-ylpyrazole-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

N-(3-morpholin-4-ylphenyl)ethyl-3-phenylacrylamide: Shares the morpholine and phenyl groups but differs in the pyrazole ring.

N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide: Contains a thiazole ring instead of a pyrazole ring.

Uniqueness

N-(3-morpholin-4-ylphenyl)-2-pentan-3-ylpyrazole-3-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .